7-Bromo-2,3-dichloro-5-fluoroquinoxaline

• IUPAC Name: 7-bromo-2,3-dichloro-5-fluoroquinoxaline
• InChI: InChI=1S/C8H2BrCl2FN2/c9-3-1-4(12)6-5(2-3)13-7(10)8(11)14-6/h1-2H
• InChI Key: GWDKRDOUXSUUIB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1N=C(C(=N2)Cl)Cl)F)Br
• Molecular Formula: C8H2BrCl2FN2
• Molecular Weight: 295.92 g/mol
• CAS No.: 1217305-25-3

Description

7-Bromo-2,3-dichloro-5-fluoroquinoxaline is a useful research compound. Its molecular formula is C8H2BrCl2FN2 and its molecular weight is 295.92 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Nucleophilic Substitution Reactions : Studies have shown that certain quinoxaline derivatives, including those similar to 7-Bromo-2,3-dichloro-5-fluoroquinoxaline, undergo nucleophilic substitution reactions. For instance, halogenoquinoxalines have been observed to react under certain conditions, leading to the formation of different substituted quinoxalines (Ahmad et al., 1994).

• Synthesis of Thiazoloquinoxalines : Reactions involving 2,3-dichloro-7-bromoquinoxaline, a compound structurally similar to this compound, have been explored for the synthesis of thiazoloquinoxalines. These compounds have potential applications in various chemical syntheses (Ammar et al., 1988).

Pharmacological Applications

• Antibacterial Activity : Research into quinolone derivatives, which are structurally related to quinoxalines, has indicated potential antibacterial properties. While this research does not directly involve this compound, it highlights the pharmacological relevance of similar compounds (Mirzaei & Foroumadi, 2000).

• Antitumor Applications : Certain quinoxaline derivatives have been studied for their potential antitumor activity. While these studies do not specifically involve this compound, they suggest that structurally related compounds could have applications in cancer research (Golubev et al., 2010).